Cas no 62155-28-6 (2-Hexynamide)
2-Hexynamide structure
Product Name:2-Hexynamide
CAS No:62155-28-6
MF:C6H9NO
MW:111.141761541367
CID:456127
PubChem ID:54247939
Update Time:2025-04-19
2-Hexynamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexynamide
- hex-2-ynamide
- SCHEMBL1258131
- 62155-28-6
- AKOS006365853
- DTXSID60710037
-
- Inchi: 1S/C6H9NO/c1-2-3-4-5-6(7)8/h2-3H2,1H3,(H2,7,8)
- InChI Key: SAYXEQMGJCIVHG-UHFFFAOYSA-N
- SMILES: O=C(C#CCCC)N
Computed Properties
- Exact Mass: 111.06847
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
2-Hexynamide Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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